Cas no 2680667-19-8 (benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate)

• Product Name: benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate
• CAS No: 2680667-19-8
• MF: C₂₀H₂₂INO₂
• MW: 435.298657894135
• CID: 5620606
• PubChem ID: 165921993
• Update Time: 2025-10-16

benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-[(4-iodophenyl)methyl]-2-methylpyrrolidine-1-carboxylate
• 2680667-19-8
• EN300-28304232
• benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C20H22INO2/c1-20(14-16-8-10-18(21)11-9-16)12-5-13-22(20)19(23)24-15-17-6-3-2-4-7-17/h2-4,6-11H,5,12-15H2,1H3
• InChI Key： YDNCXUDWXWDMQZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC1(C)CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 435.06953g/mol
• Monoisotopic Mass: 435.06953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate

Benzyl 2-(4-Iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate (CAS No. 2680667-19-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate (CAS No. 2680667-19-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are widely studied for their diverse biological activities and pharmacological properties.

The molecular structure of benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate is characterized by a pyrrolidine ring substituted with a benzyl group, a 4-iodophenylmethyl group, and a methyl group. The presence of the iodine atom in the 4-position of the phenyl ring is particularly noteworthy, as it can significantly influence the compound's reactivity and biological activity. The benzyl group attached to the carboxylic acid moiety further adds to the compound's complexity and functionality.

In recent years, there has been a growing interest in the synthesis and application of iodinated compounds in medicinal chemistry. Iodine atoms are often introduced into molecules to enhance their lipophilicity, improve their binding affinity to target proteins, and facilitate radiolabeling for imaging studies. The compound benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate is no exception, as its iodine-containing structure makes it a promising candidate for various therapeutic and diagnostic applications.

The synthesis of benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, the introduction of the iodine atom, and the attachment of the benzyl group. One common synthetic route involves the reaction of an appropriate amino acid derivative with a benzyl halide to form the carboxylic acid intermediate, followed by ring closure to form the pyrrolidine ring. The iodination step can be achieved using various methods, such as electrophilic aromatic substitution or direct iodination of a phenol derivative.

Recent studies have explored the potential biological activities of benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary studies have indicated that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate have also been investigated. Studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's lipophilicity and molecular weight contribute to its ability to cross biological membranes and reach target tissues effectively.

In addition to its therapeutic potential, benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate has shown promise in diagnostic applications. The iodine atom can be radiolabeled with isotopes such as ¹²³I or ¹³¹I for use in nuclear medicine imaging techniques like single-photon emission computed tomography (SPECT) or positron emission tomography (PET). This makes it useful for visualizing specific biological processes or pathologies in vivo.

The safety profile of benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate is another important aspect that has been evaluated. Preclinical studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, benzyl 2-(4-iodophenyl)methyl-2-methylpyrrolidine-1-carboxylate (CAS No. 2680667-19-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in both therapeutic and diagnostic contexts. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.